Cas no 1331736-97-0 (1-[(4-Tert-butylphenyl)methyl]azetidin-3-ol)

• Product Name: 1-[(4-Tert-butylphenyl)methyl]azetidin-3-ol
• CAS No: 1331736-97-0
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 5042856
• Update Time: 2025-10-28

1-[(4-Tert-butylphenyl)methyl]azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(4-tert-butylphenyl)methyl]azetidin-3-ol
• 1-[(4-Tert-butylphenyl)methyl]azetidin-3-ol

• Inchi： 1S/C14H21NO/c1-14(2,3)12-6-4-11(5-7-12)8-15-9-13(16)10-15/h4-7,13,16H,8-10H2,1-3H3
• InChI Key： WJPFWWFHDIUXOU-UHFFFAOYSA-N
• SMILES： OC1CN(CC2C=CC(=CC=2)C(C)(C)C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• XLogP3: 2.6
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-[(4-Tert-butylphenyl)methyl]azetidin-3-ol

Comprehensive Overview of 1-[(4-Tert-butylphenyl)methyl]azetidin-3-ol (CAS No. 1331736-97-0)

1-[(4-Tert-butylphenyl)methyl]azetidin-3-ol (CAS No. 1331736-97-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a unique azetidin-3-ol core substituted with a 4-tert-butylbenzyl group, is widely studied for its potential applications in drug discovery and material science. Researchers and industry professionals frequently search for terms like "1-[(4-Tert-butylphenyl)methyl]azetidin-3-ol synthesis", "azetidin-3-ol derivatives", and "CAS 1331736-97-0 applications", reflecting its growing relevance in modern chemistry.

The molecular structure of 1-[(4-Tert-butylphenyl)methyl]azetidin-3-ol combines a rigid azetidine ring with a bulky tert-butylphenyl moiety, making it an interesting candidate for modulating biological activity. Recent trends in small-molecule drug development highlight the demand for novel scaffolds like azetidin-3-ol, which can improve pharmacokinetic properties. Searches for "bioactive azetidine compounds" and "tert-butylphenyl derivatives in medicine" underscore the compound's potential in addressing challenges such as drug resistance and targeted therapy.

From a synthetic chemistry perspective, 1-[(4-Tert-butylphenyl)methyl]azetidin-3-ol serves as a versatile intermediate. Laboratories exploring "green chemistry approaches for heterocycles" or "C-H functionalization of azetidines" often investigate this compound. Its tert-butyl group enhances lipophilicity, a property frequently queried in relation to "improving drug membrane permeability". The compound's stability under various conditions makes it valuable for high-throughput screening platforms, a hot topic in AI-assisted drug discovery workflows.

In material science applications, the 4-tert-butylbenzyl unit in 1-[(4-Tert-butylphenyl)methyl]azetidin-3-ol contributes to interesting physicochemical properties. Researchers examining "advanced polymer modifiers" or "photoactive molecular systems" show increasing interest in such structurally defined compounds. The azetidin-3-ol moiety's hydrogen-bonding capability aligns with current investigations into "supramolecular assembly design", a trending area in nanotechnology searches.

Analytical characterization of 1-[(4-Tert-butylphenyl)methyl]azetidin-3-ol typically involves advanced techniques like NMR spectroscopy and mass spectrometry, common search terms among quality control specialists. The compound's chromatographic behavior and spectral fingerprints are frequently documented to support its identification in complex matrices, addressing the prevalent need for "compound verification protocols" in research publications.

Market intelligence reveals growing procurement of 1-[(4-Tert-butylphenyl)methyl]azetidin-3-ol by contract research organizations, particularly those focused on "fragment-based drug design". The compound's commercial availability (often searched as "CAS 1331736-97-0 suppliers") supports its use in medicinal chemistry optimization programs. Current patent analyses show derivatives of this scaffold appearing in applications related to "kinase inhibition" and "GPCR modulation", trending therapeutic areas in pharmaceutical searches.

Environmental and safety profiles of 1-[(4-Tert-butylphenyl)methyl]azetidin-3-ol are frequently examined through "REACH compliance" studies and "benign-by-design" assessments, reflecting the chemical industry's sustainability focus. The compound's biodegradation potential and ecotoxicological data represent important search parameters for regulatory specialists, aligning with global "green chemistry metrics" initiatives.

Future research directions for 1-[(4-Tert-butylphenyl)methyl]azetidin-3-ol may explore its utility in "proteolysis targeting chimeras (PROTACs)" or "covalent inhibitor design", both highly searched topics in contemporary drug discovery. The compound's structural features position it well for investigations into "allosteric modulator development", another area receiving increased attention in scientific literature and conference proceedings.